![molecular formula C17H22N2O4 B2904598 1-(3-(Furan-3-yl)-3-hydroxypropyl)-3-(4-methoxyphenethyl)urea CAS No. 1428352-38-8](/img/structure/B2904598.png)
1-(3-(Furan-3-yl)-3-hydroxypropyl)-3-(4-methoxyphenethyl)urea
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Description
1-(3-(Furan-3-yl)-3-hydroxypropyl)-3-(4-methoxyphenethyl)urea is a useful research compound. Its molecular formula is C17H22N2O4 and its molecular weight is 318.373. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
The synthesis of novel classes of compounds, including derivatives of furan, has been a subject of interest in chemical research. For instance, Koza and Balcı (2011) reported the synthesis of a novel class of compounds starting from methyl 2-(2-methoxy-2-oxoethyl) thiophene- and furan-3-carboxylate. This process involved regiospecific conversion of ester functionalities, Curtius rearrangement, and cyclization to yield symmetrical urea derivatives (Koza & Balcı, 2011). Additionally, Jiang et al. (2014) explored the enzymatic synthesis of biobased polyesters using 2,5-bis(hydroxymethyl)furan as a building block, highlighting the potential of furan derivatives in polymer science (Jiang et al., 2014).
Potential Applications and Reactivity
Research has also delved into the reactivity and potential applications of furan derivatives. For example, the work by Pevzner (2011) on the Curtius reaction involving methyl (diethoxyphosphorylmethyl)furoates demonstrates the complexity and versatility of furan-based compounds in synthetic chemistry (Pevzner, 2011). This reactivity opens pathways for the synthesis of a wide range of furan-based polymers and materials with potential applications in various fields.
Biosynthesis and Biobased Polyesters
The biosynthesis of furan derivatives and their incorporation into biobased materials represent a significant area of research. Zabetakis, Gramshaw, and Robinson (1999) reviewed the synthesis, biosynthesis, and analytical methods related to 2,5-dimethyl-4-hydroxy-2H-furan-3-one, a key flavor constituent in fruits and baked foods. This compound's biosynthetic pathways and potential for biotechnological production underscore the diverse applications of furan derivatives in food chemistry and biotechnology (Zabetakis et al., 1999).
Properties
IUPAC Name |
1-[3-(furan-3-yl)-3-hydroxypropyl]-3-[2-(4-methoxyphenyl)ethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O4/c1-22-15-4-2-13(3-5-15)6-9-18-17(21)19-10-7-16(20)14-8-11-23-12-14/h2-5,8,11-12,16,20H,6-7,9-10H2,1H3,(H2,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFHWZZXAKLCMKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC(=O)NCCC(C2=COC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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